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Compound Name: 2-Chloropropyldimethylamine
CAS No.: 108-14-5
Cat. No.: B090650

Get Quote

An In-Depth Technical Guide to 2-Chloro-N,N-dimethylpropan-1-amine Hydrochloride

Introduction

2-Chloro-N,N-dimethylpropan-1-amine hydrochloride is a crucial bifunctional organic
compound, serving as a cornerstone intermediate in the synthesis of a wide array of fine
chemicals and active pharmaceutical ingredients (APIs).[1] Its structure, featuring both a
reactive chloroalkyl group and a tertiary amine, makes it a versatile building block for
introducing the dimethylaminopropyl moiety into larger molecules through processes like
alkylation.[1][2][3] This guide, intended for researchers, chemists, and professionals in drug
development, provides a comprehensive technical overview of its nomenclature, properties,
synthesis, reactivity, analytical methods, and safety protocols, grounded in established
scientific principles and practices.

Nomenclature and Chemical Identification

The precise identification of chemical entities is paramount for regulatory compliance, safety,
and scientific reproducibility. The International Union of Pure and Applied Chemistry (IUPAC)
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name for this compound is 2-chloro-N,N-dimethylpropan-1-amine;hydrochloride.[4] However, it
is widely known in commercial and research settings by several synonyms.

Identifier Value

2-chloro-N,N-dimethylpropan-1-

IUPAC Name
amine;hydrochloride[4]

CAS Number 4584-49-0[4][5]

Molecular Formula CsH13CI2N (or CsH12CIN-HCI)[2][6]

Molecular Weight 158.07 g/mol [2][7]
2-Dimethylaminoisopropyl chloride
hydrochloride[5][6], 2-Chloro-N,N-

Common Synonyms dimethylpropylamine hydrochloride[2][5][7], (2-
Chloropropyl)dimethylamine hydrochloride[4],
DMIC[5], DMCPA-HCI[1]

EC Number 224-971-7[4]

UNII AO9WB15SNZ[4][5]

Physicochemical Properties

Understanding the physical and chemical properties of a reagent is critical for designing
synthetic routes, ensuring proper storage, and safe handling. 2-Chloro-N,N-dimethylpropan-1-
amine hydrochloride is a stable, crystalline solid under standard conditions.
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Property Value
White to off-white or light cream crystalline
Appearance .
powder/chunky solid.[4][5][6]
Melting Point 187-194 °C[5]
Highly soluble in water (approx. 2000 g/L at 20
Solubility °C); soluble in polar organic solvents like
alcohols.[5][6]
pH 5-6 (500 g/L aqueous solution at 20 °C)[5]
. Hygroscopic; sensitive to moisture.[4][5][6]
Stability N
Stable under recommended storage conditions.
Incompatible with strong oxidizing agents.[4][5]
Reactivity As an amine salt, it undergoes exothermic

neutralization reactions with bases.[4]

Synthesis and Manufacturing

The most common and well-documented laboratory-scale synthesis involves the chlorination of
the precursor alcohol, 1-dimethylamino-2-propanol, using a chlorinating agent such as thionyl
chloride (SOCI2).[2][5][8] This method provides a high yield of the desired hydrochloride salt
directly.

Protocol 3.1: Laboratory-Scale Synthesis

This protocol is adapted from the procedure described by Schultz and Sprague (1948).[5]

Experimental Rationale: The reaction utilizes thionyl chloride to convert the hydroxyl group of
the amino alcohol into a good leaving group, which is then displaced by the chloride ion. The
reaction is performed in a non-polar solvent like chloroform. Cooling the initial mixture is crucial
to control the highly exothermic reaction between the amine and thionyl chloride. The final
reflux ensures the reaction goes to completion.

Step-by-Step Methodology:
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Preparation: In a three-neck round-bottom flask equipped with a magnetic stirrer, dropping
funnel, and a reflux condenser connected to a gas trap (to neutralize evolved HCI and SO2),
dissolve 1-dimethylamino-2-propanol (e.g., 3.77 g) in chloroform (10 mL).

Cooling: Cool the solution to 0 °C in an ice bath with continuous stirring. This mitigates the
initial exothermic reaction.

Addition of Thionyl Chloride: Prepare a solution of freshly distilled thionyl chloride (e.g., 5.72
g) in chloroform (2 mL). Add this solution dropwise to the cooled amino alcohol solution via
the dropping funnel.

Reaction Progression: After the addition is complete, allow the reaction mixture to warm to
room temperature over approximately 30 minutes.

Reflux: Heat the mixture to reflux and maintain for 30 minutes.[8] The precipitated material
should redissolve upon heating. The product will begin to crystallize from the boiling solvent.

Isolation and Purification: Cool the reaction mixture. The product will precipitate. Dilute the
mixture with diethyl ether to enhance precipitation and filter the solid product.

Drying: Dry the collected solid, 1-dimethylamino-2-chloropropane hydrochloride, to yield the
final product (typical yield: ~95%).[5] Recrystallization can be performed for higher purity.
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Caption: Workflow for the laboratory synthesis of 2-Chloro-N,N-dimethylpropan-1-amine HCI.
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Industrial manufacturing may employ alternative routes, such as the reaction of chloropropene
with dimethylamine followed by hydrochlorination, to optimize cost and scale.[6][9]

Chemical Reactivity and Core Applications

The synthetic utility of 2-Chloro-N,N-dimethylpropan-1-amine hydrochloride stems from its
nature as an alkylating agent.[3] The carbon atom bonded to the chlorine is electrophilic and
susceptible to nucleophilic attack, making it an excellent reagent for introducing the
CH(CH3)CHzN(CHs)z group.

Alkylated Product
Nucleophilic Substitution (Sn2) > (Nu-CH(CHs)CH2N(CHs)2)
+

2-Chloro-N,N-dimethylpropan-1-amine Chloride lon (CI)

Nucleophile (Nu:~)
+

Click to download full resolution via product page

Caption: General reactivity pathway for 2-Chloro-N,N-dimethylpropan-1-amine HCI.

Pharmaceutical Synthesis

The primary application of this compound is as a key intermediate in the pharmaceutical
industry.[3][10] It is a foundational component for synthesizing a diverse range of APIs across
multiple therapeutic classes.

Therapeutic Class Example API Synthesized
Antipsychotics Chlorpromazine[5]

Antidepressants Doxepin hydrochloride[5]

Opioid Analgesics Methadone[5][7]

Antihistamines Promethazine, Isothipendyl[5][7]
Antitubercular Agents Analogues of lipophilic chalcones[2][5]

Other Industrial Applications
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Beyond pharmaceuticals, its reactivity is leveraged in other sectors:

o Agrochemicals: Used in the synthesis of herbicides, insecticides, and plant growth
regulators.[10]

e Materials Science: Can act as a monomer in the preparation of specialized polymers.[10]

e Fine Chemicals: Employed in the production of quaternary ammonium salts, which function
as surfactants and phase-transfer catalysts.[2]

Analytical Methodologies for Quality Control

As a reactive intermediate, residual levels of 2-Chloro-N,N-dimethylpropan-1-amine
hydrochloride in a final APl may be considered a potential genotoxic impurity (PGI). Therefore,
highly sensitive and specific analytical methods are required for its quantification at trace levels.
Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass
Spectrometry (LC-MS) are the preferred techniques.[11]

Table 5.1: Performance of Analytical Methods (based on

analogous compounds)

Parameter GC-MS Method LC-MS Method
Limit of Detection (LOD) ~0.94 ppm < 0.1 ppm

Limit of Quantification (LOQ) ~3.7 ppm ~0.2 ppm
Linearity Range 18.75 - 56.25 ppm 0.2 -10 ppm
Correlation Coefficient (r?) >0.99 >0.999

Data adapted from methods
developed for structurally
similar dialkylaminoethyl
chlorides, which are directly

applicable.[11]

Protocol 5.1: Trace-Level Quantification by GC-MS
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Rationale: This method provides the necessary sensitivity and selectivity to quantify the analyte
as a potential impurity in a drug substance matrix. Derivatization is often employed to improve
the chromatographic behavior and sensitivity of the analyte.

Step-by-Step Methodology:

» Standard Preparation: Prepare a stock solution of 2-Chloro-N,N-dimethylpropan-1-amine
hydrochloride in a suitable solvent (e.g., methanol). Perform serial dilutions to create
calibration standards at the desired concentration range (e.g., covering 0.5 to 10 ppm).

o Sample Preparation: Accurately weigh the drug substance (API) and dissolve it in a suitable
solvent. The choice of solvent must ensure the stability of the analyte and compatibility with
the subsequent derivatization step.

» Derivatization: To the sample and standard solutions, add a derivatizing agent (e.g., a
silylating agent) and a catalyst. Heat the mixture to ensure the reaction is complete. This
step converts the polar amine into a more volatile and thermally stable derivative suitable for
GC analysis.

e GC-MS Analysis: Inject the derivatized solutions into a GC-MS system.
o GC Column: Use a low-polarity capillary column (e.g., DB-5ms).

o Temperature Program: Develop a temperature gradient that effectively separates the
analyte derivative from matrix components.

o MS Detection: Operate the mass spectrometer in Selected lon Monitoring (SIM) mode for
maximum sensitivity, monitoring characteristic ions of the derivatized analyte.

e Quantification: Construct a calibration curve from the standard solutions and calculate the
concentration of the analyte in the sample based on its peak area.
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Caption: Analytical workflow for quality control and impurity testing.

Safety, Handling, and Storage

Due to its reactivity and hazard profile, strict safety protocols must be followed when handling
2-Chloro-N,N-dimethylpropan-1-amine hydrochloride.

Table 6.1: GHS Hazard Identification
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Pictogram(s) Hazard Statement

H302: Harmful if swallowed.[12] H314: Causes
severe skin burns and eye damage.[12] H335:

May cause respiratory irritation.[12]

Handling and Personal Protective Equipment (PPE)

Engineering Controls: Always handle this compound in a well-ventilated area, preferably
inside a certified chemical fume hood.[13] Ensure that eyewash stations and safety showers
are readily accessible.[13]

Personal Protective Equipment:
o Eye/Face Protection: Wear tight-sealing chemical safety goggles or a face shield.[13][14]

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and a lab coat or
protective suit.[14][15]

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a
particulate filter.[14]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[14] Do not eat, drink,
or smoke in the work area.[13]

Storage and Disposal

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][14]
Keep away from incompatible materials such as strong oxidizing agents.[5] The substance is
hygroscopic; protect from moisture and store in a desiccated environment if possible.[5][14]
Store in a locked cabinet or area.[13]

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.
Contaminated materials should be handled as hazardous waste.

First Aid Measures
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[14]

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek immediate medical attention.[4][14]

 Inhalation: Remove the victim to fresh air. If breathing is difficult, give oxygen. Seek
immediate medical attention.[14]

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth and
give 2-4 cupfuls of water or milk. Seek immediate medical attention.[14]

Conclusion

2-Chloro-N,N-dimethylpropan-1-amine hydrochloride is a chemical of significant industrial
importance, particularly for the pharmaceutical sector. Its value lies in its predictable reactivity
as an alkylating agent, enabling the efficient synthesis of complex molecular targets. A
thorough understanding of its properties, synthetic pathways, analytical controls, and stringent
safety requirements is essential for its effective and safe utilization in research and
development.
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Chloride Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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